Cas no 627833-85-6 (N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627833-85-6
• MF: C₂₂H₂₀N₂O₄S₂
• MW: 440.535202980042
• CID: 5417560
• Update Time: 2025-07-15

N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolamine, N-[(4-methoxyphenyl)methyl]-4-[(4-methylphenyl)sulfonyl]-2-(2-thienyl)-
• N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C22H20N2O4S2/c1-15-5-11-18(12-6-15)30(25,26)22-21(28-20(24-22)19-4-3-13-29-19)23-14-16-7-9-17(27-2)10-8-16/h3-13,23H,14H2,1-2H3
• InChI Key： PBYUIPOJJGLVJA-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=C(OC)C=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1SC=CC=1

Additional information on N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Introduction to N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine and Its Applications

N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No: 627833-85-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further research and development in drug discovery.

The molecular framework of N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine incorporates several key functional groups that are known to enhance biological activity. The presence of a 4-methoxyphenyl moiety suggests potential interactions with serotonergic and dopaminergic systems, which are crucial for the treatment of neurological and psychiatric disorders. Additionally, the 4-(4-methylbenzenesulfonyl) group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the compound.

The incorporation of a ring adds another layer of complexity to the molecule, providing a scaffold that can engage with various biological targets. Thiophene derivatives are well-documented for their role in antimicrobial, anti-inflammatory, and anticancer applications. The < b oxazol b > core further enhances the compound's potential by offering a rigid structure that can optimize binding interactions with biological macromolecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with multifunctional properties. N-(4-methoxyphenyl)methyl-4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-
amine aligns well with this trend, as its structural features suggest potential applications in multiple therapeutic areas. For instance, studies have indicated that oxazole derivatives can exhibit significant anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. Preclinical studies have shown that molecules with similar structural motifs can effectively penetrate the BBB, making them viable candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of both hydrophobic and hydrophilic regions in N-(
4-methoxyphenyl)methyl
- 4 - ( 4 - methyl
benzenesulfonyl ) - 2 - ( thiophen - 2 - yl ) - 1 , 3 - ox az ol - 5 - am ine allows it to interact favorably with both lipid and aqueous environments, facilitating its transport across this barrier.

Furthermore, the compound's potential as an inhibitor of kinases has been explored in recent research. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, N-(
4-methoxyphenyl)methyl
- 4 - ( 4 - methyl
benzenesulfonyl ) - 2 - ( thiophen - 2 - yl ) - 1 , 3 - ox az ol - 5 - am ine could disrupt aberrant signaling cascades that drive pathogenesis. Preliminary experiments have demonstrated promising results in vitro , where the compound exhibited inhibitory activity against several kinases known to be associated with cancer progression.

The synthesis of N-(
4-methoxyphenyl)methyl
- 4 - ( 4 - methyl
benzenesulfonyl ) - 2 - ( thiophen
- 2 - yl ) - 1 ,3
ox az ol
-5
am ine is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically involves multiple steps, including condensation reactions between appropriate precursors followed by functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

In conclusion, N-(
4-methoxyphenyl)methyl
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